molecular formula C19H28N2O5 B1370008 4-(1-t-Butoxycarbonylpiperidin-4-yloxy)-3-ethoxycarbonylaniline

4-(1-t-Butoxycarbonylpiperidin-4-yloxy)-3-ethoxycarbonylaniline

Cat. No.: B1370008
M. Wt: 364.4 g/mol
InChI Key: NBLGMEUHJXHRFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-t-Butoxycarbonylpiperidin-4-yloxy)-3-ethoxycarbonylaniline is a useful research compound. Its molecular formula is C19H28N2O5 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H28N2O5

Molecular Weight

364.4 g/mol

IUPAC Name

tert-butyl 4-(4-amino-2-ethoxycarbonylphenoxy)piperidine-1-carboxylate

InChI

InChI=1S/C19H28N2O5/c1-5-24-17(22)15-12-13(20)6-7-16(15)25-14-8-10-21(11-9-14)18(23)26-19(2,3)4/h6-7,12,14H,5,8-11,20H2,1-4H3

InChI Key

NBLGMEUHJXHRFB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C=CC(=C1)N)OC2CCN(CC2)C(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-(1-t-butoxycarbonylpiperidin-4-yloxy)-3-ethoxycarbonylnitrobenzene (5.0 g) in methanol (75 ml) was added palladium on carbon (0.5 g) and the mixture was stirred under a hydrogen atmosphere at room temperature for 2.5 hours. The reaction mixture was filtered and the filtrate concentrated in vacuo to give the desired compound (4.6 g, yield 99%) as a gray oil.
Name
4-(1-t-butoxycarbonylpiperidin-4-yloxy)-3-ethoxycarbonylnitrobenzene
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
0.5 g
Type
catalyst
Reaction Step One
Yield
99%

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